Cas no 63975-86-0 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-phenyl-, trans-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-phenyl-, trans-
• CAS No: 63975-86-0
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1663189
• PubChem ID: 767943
• Update Time: 2025-04-21

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-phenyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-phenyl-, trans-
• DTXSID10354288
• 63975-86-0
• AC1LGAQK

• Inchi： 1S/C14H13NO2/c16-13-11-8-4-5-9-12(11)14(17)15(13)10-6-2-1-3-7-10/h1-7,11-12H,8-9H2/t11-,12-/m1/s1
• InChI Key： QJDASFMHCXUEQK-VXGBXAGGSA-N
• SMILES： O=C1[C@@H]2CC=CC[C@H]2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38